2-((4-fluorophenyl)thio)-N-(2-(3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[2-(3-pyridin-2-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C22H23FN4OS/c23-16-8-10-17(11-9-16)29-15-21(28)25-13-14-27-20-7-2-1-5-18(20)22(26-27)19-6-3-4-12-24-19/h3-4,6,8-12H,1-2,5,7,13-15H2,(H,25,28)
• InChI Key: YFJIEXNNBHZRRD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2CCNC(=O)CSC3=CC=C(C=C3)F)C4=CC=CC=N4
• Molecular Formula: C22H23FN4OS
• Molecular Weight: 410.5 g/mol

Description

2-((4-fluorophenyl)thio)-N-(2-(3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C22H23FN4OS and its molecular weight is 410.51. The purity is usually 95%.
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Scientific Research Applications

Anti-Cancer Activity

Compounds with fluorophenyl groups have been synthesized and tested against various cancer cell lines, showing promising anti-cancer activity. For example, novel fluoro-substituted benzo[b]pyran compounds exhibited anticancer activity at low concentrations compared to the reference drug, 5-fluorodeoxyuridine, against human lung, breast, and CNS cancer cell lines (Hammam et al., 2005). This suggests that modifications of the fluorophenyl group, as seen in the queried compound, could potentially enhance the anti-cancer properties of such molecules.

Insecticidal Activity

The synthesis and assessment of heterocycles incorporating a thiadiazole moiety against cotton leafworm demonstrated insecticidal properties (Fadda et al., 2017). This indicates that structurally similar compounds could be explored for their potential as bioactive agents against agricultural pests.

Kinase Inhibition

Research on the modification of compounds for kinase inhibition has shown that alterations in the molecular structure can lead to significant anticancer effects with reduced toxicity (Wang et al., 2015). This suggests that the queried compound may have applications in the development of targeted cancer therapies by inhibiting specific kinases involved in cancer progression.

Antimicrobial Effects

Synthesis of novel compounds has also been explored for their antimicrobial effects. For instance, N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives exhibited antibacterial, antifungal, and anti-tuberculosis activity (MahyavanshiJyotindra et al., 2011). This demonstrates the potential of such compounds in addressing various microbial infections.